Cas no 1096334-06-3 (N-methyl-1-(2-phenylethyl)piperidin-4-amine)

• Product Name: N-methyl-1-(2-phenylethyl)piperidin-4-amine
• CAS No: 1096334-06-3
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5957552
• PubChem ID: 43315350
• Update Time: 2025-10-28

N-methyl-1-(2-phenylethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-phenethylpiperidin-4-aMine
• N-methyl-1-(2-phenylethyl)piperidin-4-amine
• 1096334-06-3
• SCHEMBL14389062
• EN300-10208548
• CS-0230052

• Inchi： 1S/C14H22N2/c1-15-14-8-11-16(12-9-14)10-7-13-5-3-2-4-6-13/h2-6,14-15H,7-12H2,1H3
• InChI Key： GRGJMBLGCFJMPP-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)CCC(NC)CC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Additional information on N-methyl-1-(2-phenylethyl)piperidin-4-amine

Comprehensive Guide to N-methyl-1-(2-phenylethyl)piperidin-4-amine (CAS No. 1096334-06-3): Properties, Applications, and Market Insights

N-methyl-1-(2-phenylethyl)piperidin-4-amine (CAS No. 1096334-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is known for its unique structural properties, making it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates. The compound's molecular structure features a piperidine ring substituted with both a phenylethyl group and a methylamine moiety, contributing to its distinct chemical behavior.

In recent years, the demand for N-methyl-1-(2-phenylethyl)piperidin-4-amine has increased due to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for developing central nervous system (CNS) targeting compounds. The compound's ability to interact with neurotransmitter systems has made it a valuable tool in studying neurological pathways and developing potential treatments for various conditions. Its lipophilic nature and molecular flexibility contribute to its promising pharmacological profile.

The synthesis of N-methyl-1-(2-phenylethyl)piperidin-4-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles to optimize the production process. Analytical characterization of this compound typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to verify its structural integrity and purity.

From a commercial perspective, N-methyl-1-(2-phenylethyl)piperidin-4-amine serves as an important building block in pharmaceutical development. Its market growth is driven by increasing research into neuroactive compounds and psychoactive substances for therapeutic applications. The compound's stability and synthetic versatility make it particularly valuable for drug discovery programs focused on neurological disorders and mental health conditions.

Quality control standards for N-methyl-1-(2-phenylethyl)piperidin-4-amine are stringent, with manufacturers typically providing certificates of analysis that detail parameters such as purity levels, residual solvent content, and heavy metal concentrations. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are essential to maintain the compound's stability over time. These quality assurance measures are critical for research applications where consistent compound performance is required.

Recent scientific literature has highlighted several innovative applications of N-methyl-1-(2-phenylethyl)piperidin-4-amine derivatives. Some studies focus on modifying its structure to enhance blood-brain barrier permeability, while others explore its potential as a scaffold for developing selective receptor modulators. The compound's versatility continues to inspire new research directions in medicinal chemistry and drug design.

Environmental and safety considerations for handling N-methyl-1-(2-phenylethyl)piperidin-4-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal handling conditions, researchers are advised to use appropriate personal protective equipment and work in well-ventilated areas. Proper disposal methods should be followed in accordance with local regulations for chemical waste management.

The future outlook for N-methyl-1-(2-phenylethyl)piperidin-4-amine appears promising, with ongoing research exploring its potential in various therapeutic areas. As understanding of neurological mechanisms advances, the demand for specialized compounds like this is expected to grow. Its role in developing next-generation pharmaceutical agents positions it as an important compound in the evolving landscape of medicinal chemistry.

For researchers and manufacturers seeking information about N-methyl-1-(2-phenylethyl)piperidin-4-amine, it's important to consult reliable sources and suppliers who can provide detailed technical data and support. The compound's specialized nature requires careful consideration of synthesis routes, analytical methods, and application-specific requirements to ensure optimal results in research and development projects.